4-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-N-(2,2-dimethoxyethyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-N-(2,2-dimethoxyethyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C20H19Cl2N3O5/c1-10-16(18(25-30-10)17-12(21)5-4-6-13(17)22)19(26)11-7-14(23-8-11)20(27)24-9-15(28-2)29-3/h4-8,15,23H,9H2,1-3H3,(H,24,27)
• InChI Key: CTGKDJWQALIMRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)C3=CNC(=C3)C(=O)NCC(OC)OC
• Molecular Formula: C20H19Cl2N3O5
• Molecular Weight: 452.3 g/mol

Description

The compound seems to be a complex organic molecule that contains several functional groups, including an oxazole ring and a pyrrole ring. The presence of these rings suggests that the compound could have interesting chemical properties and could potentially be used in various applications, such as in the development of new drugs or materials.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and aromatic rings. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound, due to its functional groups, could potentially undergo a variety of chemical reactions. For example, the carbonyl group could undergo nucleophilic addition reactions, and the aromatic rings could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Some potential properties could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Synthesis and Characterization

Research demonstrates the synthesis and characterization of polyamides and polymers incorporating oxazole units, highlighting their potential for creating advanced materials with specific thermal and chemical properties. For instance, polyamides derived from 2,5-bis[(4-carboxyanilino) carbonyl] pyridine exhibit high thermal stability and solubility in polar solvents, suggesting their utility in high-performance applications (Faghihi & Mozaffari, 2008).

Heterocyclic Compounds in Medicinal Chemistry

Heterocyclic compounds, including those with oxazole and pyrrole moieties, play a crucial role in medicinal chemistry. They serve as core structures for the development of novel therapeutic agents due to their diverse pharmacological activities. For example, the synthesis and bioevaluation of pyrrole derivatives as antimicrobial agents indicate the potential of these compounds in addressing microbial resistance (Biointerface Research in Applied Chemistry, 2020).

Material Science Applications

Oxazole and pyrrole derivatives have been explored for their applications in material science, such as in the synthesis of aromatic polyamides containing oxazolediyl structures. These materials exhibit high thermal stability and good solubility in organic solvents, making them suitable for various industrial applications (Akutsu et al., 1998).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s being used as a drug, its mechanism of action would depend on the specific biological target it interacts with. If it’s being used in a material, its mechanism of action would depend on its physical and chemical properties.

Future Directions

The future directions for this compound could be vast, depending on its properties and potential applications. It could be explored for use in pharmaceuticals, materials science, or other areas of chemistry.